Cas no 2219375-48-9 (Sodium 2-(1H-pyrazol-1-yl)butanoate)

• Product Name: Sodium 2-(1H-pyrazol-1-yl)butanoate
• CAS No: 2219375-48-9
• MF: C₇H₉N₂NaO₂
• MW: 176.148332357407
• CID: 6617536
• PubChem ID: 137952148
• Update Time: 2025-11-01

Sodium 2-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1704052
• sodium;2-pyrazol-1-ylbutanoate
• 2219375-48-9
• Sodium 2-(1H-pyrazol-1-yl)butanoate
• starbld0043578

• Inchi： 1S/C7H10N2O2.Na/c1-2-6(7(10)11)9-5-3-4-8-9;/h3-6H,2H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： LFQPJCHAJQHGSL-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C(CC)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 176.05617182g/mol
• Monoisotopic Mass: 176.05617182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on Sodium 2-(1H-pyrazol-1-yl)butanoate

Comprehensive Overview of Sodium 2-(1H-pyrazol-1-yl)butanoate (CAS No. 2219375-48-9)

Sodium 2-(1H-pyrazol-1-yl)butanoate (CAS No. 2219375-48-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole ring, a heterocyclic moiety known for its versatility in drug design, coupled with a butanoate group that enhances solubility and bioavailability. Its sodium salt form further improves its applicability in aqueous formulations, making it a promising candidate for various industrial and scientific applications.

In recent years, the demand for heterocyclic compounds like Sodium 2-(1H-pyrazol-1-yl)butanoate has surged, driven by their role in developing novel bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and catalysts. The compound’s CAS No. 2219375-48-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the key advantages of Sodium 2-(1H-pyrazol-1-yl)butanoate is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound’s water-soluble nature aligns with efforts to reduce organic solvent use. Its pyrazole core also offers opportunities for structure-activity relationship (SAR) studies, a hot topic in drug discovery forums and AI-driven molecular design platforms.

The compound’s nomenclature, Sodium 2-(1H-pyrazol-1-yl)butanoate, highlights its functional groups, which are critical for cheminformatics and computational chemistry applications. Users often search for terms like "pyrazole derivatives uses" or "sodium salts in pharmaceuticals," underscoring the need for detailed technical profiles. Its CAS No. 2219375-48-9 ensures precise identification in regulatory and safety documentation, a priority for industries adhering to REACH and GMP standards.

Beyond pharmaceuticals, Sodium 2-(1H-pyrazol-1-yl)butanoate is explored in agrochemical formulations, where its stability under environmental conditions is valued. The pyrazole ring’s ability to interact with biological targets makes it a candidate for pesticide and herbicide development, addressing global concerns about food security and sustainable farming.

In summary, Sodium 2-(1H-pyrazol-1-yl)butanoate (CAS No. 2219375-48-9) represents a convergence of innovation and practicality. Its multifaceted applications—from drug design to green chemistry—position it as a compound of significant interest. As research progresses, its role in addressing global health and environmental challenges will likely expand, making it a staple in scientific literature and industrial workflows.